Cas no 3663-37-4 (3-phenyl-1,2,4-oxadiazol-5-amine)

• Product Name: 3-phenyl-1,2,4-oxadiazol-5-amine
• CAS No: 3663-37-4
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD00512843
• CID: 308745
• PubChem ID: 77230
• Update Time: 2025-06-10

3-phenyl-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5-amine,3-phenyl-
• 3-phenyl-1,2,4-oxadiazol-5-amine
• 5-Amino-3-phenyl-1,2,4-oxadiazole
• AI3-61762
• US11634391, Compound 141
• DZHVJUCGKWKRTO-UHFFFAOYSA-
• FYD2ZT7XL9
• A913635
• 3-phenyl-1,2,4-oxadiazol-5-ylamine
• InChI=1/C8H7N3O/c9-8-10-7(11-12-8)6-4-2-1-3-5-6/h1-5H,(H2,9,10,11)
• 1,2,4-Oxadiazol-5-amine, 3-phenyl-
• MFCD00512843
• BDBM600905
• NS00030069
• EN300-65535
• SY185002
• UNII-FYD2ZT7XL9
• (3-PHENYL-(1,2,4)OXADIAZOL-5-YL)AMINE
• EINECS 222-918-2
• SCHEMBL3407155
• 3663-37-4
• AKOS002320058
• AT13649
• VS-08932
• DZHVJUCGKWKRTO-UHFFFAOYSA-N
• DTXSID30190100
• Z57454949

• MDL： MFCD00512843
• Inchi： 1S/C8H7N3O/c9-8-10-7(11-12-8)6-4-2-1-3-5-6/h1-5H,(H2,9,10,11)
• InChI Key： DZHVJUCGKWKRTO-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 161.05901
• Monoisotopic Mass: 161.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.9A^2

Experimental Properties

• Density: 1.276
• Boiling Point: 332.3°Cat760mmHg
• Flash Point: 154.7°C
• Refractive Index: 1.606
• PSA: 64.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-phenyl-1,2,4-oxadiazol-5-amine

3-Phenyl-1,2,4-oxadiazol-5-amine (CAS No. 3663-37-4): An Overview of Its Properties, Applications, and Recent Research Developments

3-Phenyl-1,2,4-oxadiazol-5-amine (CAS No. 3663-37-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a phenyl group attached to a 1,2,4-oxadiazole ring with an amine functional group. The combination of these structural elements imparts a range of chemical and biological properties that make it a valuable candidate for various applications.

The 1,2,4-oxadiazole ring is a heterocyclic compound with a five-membered ring containing two nitrogen atoms and one oxygen atom. This ring system is known for its stability and reactivity, making it a common moiety in the design of bioactive molecules. The presence of the phenyl group enhances the compound's hydrophobicity and aromatic character, which can influence its binding affinity to biological targets. The amine functional group provides additional reactivity and can participate in various chemical reactions, such as acylation and alkylation.

Recent research has focused on the potential applications of 3-phenyl-1,2,4-oxadiazol-5-amine in drug discovery and development. One notable area of interest is its use as a scaffold for the synthesis of novel antitumor agents. Studies have shown that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that certain 3-phenyl-1,2,4-oxadiazol-5-amines derivatives demonstrated significant cytotoxicity against human breast cancer cells (MCF-7) and colon cancer cells (HCT116).

Another promising application of 3-phenyl-1,2,4-oxadiazol-5-amine is in the field of neurodegenerative diseases. Research has indicated that compounds derived from this scaffold can modulate the activity of key enzymes involved in neurodegeneration. A study published in the European Journal of Medicinal Chemistry found that certain derivatives exhibited inhibitory activity against acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. This suggests that 3-phenyl-1,2,4-oxadiazol-5-amines could serve as lead compounds for the development of new therapeutic agents for neurodegenerative disorders.

In addition to its potential therapeutic applications, 3-phenyl-1,2,4-oxadiazol-5-amine has also been explored for its use in materials science. The unique electronic properties of the 1,2,4-oxadiazole ring make it suitable for the synthesis of functional materials with applications in electronics and optoelectronics. For example, a study published in the Journal of Materials Chemistry C reported that derivatives of this compound exhibited excellent photoluminescent properties and could be used as emissive materials in organic light-emitting diodes (OLEDs).

The synthesis of 3-phenyl-1,2,4-oxadiazol-5-amines typically involves multi-step processes that include condensation reactions and cyclization steps. One common synthetic route involves the reaction of an appropriate hydrazide with an acid chloride or ester to form the desired product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to synthesizing this compound and its derivatives. For instance, a green chemistry approach using microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields.

The physical properties of 3-phenyl-1,2,4-oxadiazol-5-amines are also noteworthy. These compounds are generally solid at room temperature and exhibit good thermal stability. Their solubility profiles can vary depending on the specific substituents present on the molecule. For example, compounds with polar substituents tend to be more soluble in polar solvents such as water and methanol, while those with non-polar substituents are more soluble in non-polar solvents like hexane and dichloromethane.

In conclusion, 3-phenyl-1,2,4-oxadiazol-5-amines represent a class of compounds with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Their unique structural features and versatile chemical properties make them valuable candidates for further investigation and development. Ongoing research continues to uncover new potential uses for these compounds, highlighting their significance in both academic and industrial settings.